Cas no 561313-86-8 (1-(Bromomethyl)-4-(cyclopropylmethoxy)benzene)

• Product Name: 1-(Bromomethyl)-4-(cyclopropylmethoxy)benzene
• CAS No: 561313-86-8
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• MDL: MFCD12138922
• CID: 2132716
• PubChem ID: 43560510
• Update Time: 2025-06-28

1-(Bromomethyl)-4-(cyclopropylmethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-4-(cyclopropylmethoxy)-
• 1-(bromomethyl)-4-(cyclopropylmethoxy)benzene
• 1-Bromomethyl-4-cyclopropylmethoxy-benzene
• MYJTZWMOPZETNU-UHFFFAOYSA-N
• 561313-86-8
• 1-bromomethyl-4-cyclopropylmethoxybenzene
• SCHEMBL3720802
• bromomethyl-4-cyclopropylmethoxybenzene
• EN300-177938
• 991-789-9
• 1-(Bromomethyl)-4-(cyclopropylmethoxy)benzene

• MDL： MFCD12138922
• Inchi： 1S/C11H13BrO/c12-7-9-3-5-11(6-4-9)13-8-10-1-2-10/h3-6,10H,1-2,7-8H2
• InChI Key： MYJTZWMOPZETNU-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)OCC1CC1

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

1-(Bromomethyl)-4-(cyclopropylmethoxy)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 1-(Bromomethyl)-4-(cyclopropylmethoxy)benzene

Introduction to 1-(Bromomethyl)-4-(cyclopropylmethoxy)benzene (CAS No. 561313-86-8)

1-(Bromomethyl)-4-(cyclopropylmethoxy)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 561313-86-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic brominated methoxylated benzenes, characterized by its unique structural features that make it a valuable intermediate in synthetic chemistry. The presence of both a bromomethyl group and a cyclopropylmethoxy substituent imparts distinct reactivity and functional properties, making it a versatile building block for the development of novel bioactive molecules.

The bromomethyl moiety at the para position relative to the methoxy group enhances the electrophilicity of the benzene ring, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to introduce aryl or heteroaryl groups into target molecules. Additionally, the cyclopropylmethoxy substituent contributes to steric hindrance and electronic modulation, influencing both the physical properties and biological activity of derived compounds.

In recent years, there has been a growing interest in exploring the pharmacological potential of derivatives of 1-(Bromomethyl)-4-(cyclopropylmethoxy)benzene. The structural motif is reminiscent of several known bioactive scaffolds, prompting researchers to investigate its utility in drug discovery programs. Preliminary studies have indicated that modifications at the bromomethyl and cyclopropylmethoxy positions can lead to compounds with enhanced binding affinity to biological targets. For instance, analogs with optimized substitution patterns have shown promise in inhibiting enzymes implicated in inflammatory pathways, suggesting potential therapeutic applications in conditions such as arthritis or neuroinflammation.

The synthesis of 1-(Bromomethyl)-4-(cyclopropylmethoxy)benzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include halogenation followed by selective methoxylation, with careful control over reaction conditions to ensure high yield and purity. Advances in catalytic systems have further refined these synthetic routes, enabling more efficient and sustainable production methods. For example, transition-metal-catalyzed C-H activation strategies have been employed to streamline the introduction of both functional groups onto the benzene core.

The compound's utility extends beyond pharmaceutical applications; it has also been explored as a key intermediate in agrochemical research. Derivatives of 1-(Bromomethyl)-4-(cyclopropylmethoxy)benzene have demonstrated efficacy as intermediates in synthesizing novel herbicides and fungicides. The structural features present in this compound contribute to its bioactivity by interacting with specific binding sites on target enzymes or receptors involved in plant growth regulation or pathogen defense. Such findings highlight its importance as a scaffold for developing next-generation crop protection agents.

From a computational chemistry perspective, 1-(Bromomethyl)-4-(cyclopropylmethoxy)benzene has been subjected to detailed molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how modifications at the bromomethyl and cyclopropylmethoxy positions can modulate binding affinity and selectivity. For instance, docking simulations have revealed that small changes in electronic distribution around these substituents can significantly alter binding modes within protein active sites. Such information is invaluable for guiding medicinal chemists in designing more potent and selective drug candidates.

The environmental impact of synthesizing and utilizing 1-(Bromomethyl)-4-(cyclopropylmethoxy)benzene is another critical consideration. Efforts have been made to develop greener synthetic methodologies that minimize waste generation and reduce reliance on hazardous reagents. For example, solvent-free reactions or use of recyclable catalysts have been explored to enhance sustainability. Additionally, biodegradability studies on certain derivatives have provided insights into their environmental footprint, aiding in the development of safer chemical entities for industrial applications.

In conclusion, 1-(Bromomethyl)-4-(cyclopropylmethoxy)benzene (CAS No. 561313-86-8) represents a fascinating compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features—comprising both a bromomethyl group and a cyclopropylmethoxy substituent—make it an invaluable intermediate for synthetic chemists seeking to develop novel bioactive molecules. Ongoing research continues to uncover new possibilities for this compound, reinforcing its significance as a cornerstone in modern drug discovery efforts.